Cas no 954021-59-1 (4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide)

• Product Name: 4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide
• CAS No: 954021-59-1
• MF: C₁₉H₂₁N₃O₂
• MW: 323.388944387436
• CID: 6353127
• PubChem ID: 16896155
• Update Time: 2025-05-21

4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide
• 4-cyano-N-({1-[(furan-2-yl)methyl]piperidin-4-yl}methyl)benzamide
• AKOS024491610
• 4-cyano-N-[[1-(furan-2-ylmethyl)piperidin-4-yl]methyl]benzamide
• 954021-59-1
• F5033-0849
• VU0630904-1
• 4-cyano-N-((1-(furan-2-ylmethyl)piperidin-4-yl)methyl)benzamide

• Inchi： 1S/C19H21N3O2/c20-12-15-3-5-17(6-4-15)19(23)21-13-16-7-9-22(10-8-16)14-18-2-1-11-24-18/h1-6,11,16H,7-10,13-14H2,(H,21,23)
• InChI Key： CCSUQTFVUHPXOV-UHFFFAOYSA-N
• SMILES： O1C=CC=C1CN1CCC(CNC(C2C=CC(C#N)=CC=2)=O)CC1

Computed Properties

• Exact Mass: 323.16337692g/mol
• Monoisotopic Mass: 323.16337692g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 457
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 69.3Ų

Additional information on 4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide

4-Cyano-N-({1-(Furan-2-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 954021-59-1)

The compound 4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide, identified by the CAS registry number 954021-59-1, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzamides, which are widely studied for their diverse biological activities and synthetic versatility.

The structure of this compound is characterized by a benzamide core, where the amide group is attached to a benzene ring substituted with a cyano group at the para position. The nitrogen atom of the amide group is further substituted with a piperidine ring, which is modified at its fourth position by a methyl group connected to a furan moiety. This unique combination of functional groups and heterocyclic rings contributes to the compound's intriguing chemical properties and reactivity.

Recent studies have highlighted the importance of such compounds in drug discovery, particularly in the development of agents targeting specific biological pathways. The presence of the cyano group and the furan ring introduces electronic effects that can influence the molecule's interaction with biological targets, making it a promising candidate for further exploration in medicinal chemistry.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions, amide bond formations, and cyclizations. The use of furan derivatives as building blocks has been increasingly reported in the literature due to their ability to enhance molecular diversity and bioavailability.

From an analytical standpoint, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of this compound. These methods provide critical insights into the molecular integrity and stereochemistry, which are essential for its application in research and development.

Moreover, computational studies using molecular docking and quantum mechanics have shed light on the potential binding modes of this compound with various protein targets. Such investigations are pivotal in understanding its pharmacokinetic profile and therapeutic potential.

In conclusion, 4-cyano-N-({1-(furan-2-yl)methylpiperidin-4-yl}methyl)benzamide (CAS No. 954021-59-1) represents a valuable addition to the arsenal of compounds explored in contemporary chemical research. Its distinctive structure, coupled with emerging research findings, underscores its role as a promising lead compound in drug discovery and development.